Cas no 1779860-29-5 (tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1779860-29-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5465934
• PubChem ID: 105509268
• Update Time: 2025-06-12

tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• Z1505701653
• 1-Azetidinecarboxylic acid, 3-(4-formyl-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)14-6-10(7-14)15-5-9(8-16)4-13-15/h4-5,8,10H,6-7H2,1-3H3
• InChI Key： UDFJFPFFGIFHGX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 251.12699141 g/mol
• Monoisotopic Mass: 251.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4
• Molecular Weight: 251.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(4-Formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS: 1779860-29-5)

The compound tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS: 1779860-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and kinase pathways. Recent studies have demonstrated its efficacy in the construction of pyrazole-based scaffolds, which are widely recognized for their pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of both formyl and tert-butyl carbamate functional groups in the molecule allows for further derivatization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate as a precursor for the synthesis of novel JAK2 inhibitors. The study reported that the compound's structural features facilitated the introduction of diverse substituents, enabling the optimization of inhibitor potency and selectivity. The resulting derivatives exhibited promising activity against JAK2-dependent malignancies, with IC50 values in the nanomolar range. This underscores the compound's potential in the development of targeted cancer therapies.

Another notable application of this compound was highlighted in a recent ACS Chemical Biology publication, where it was employed in the design of covalent inhibitors for KRAS G12C, a notoriously challenging oncogenic target. The formyl group of the compound was strategically leveraged to form Schiff base adducts with cysteine residues in the KRAS protein, leading to irreversible inhibition. This innovative approach has opened new avenues for tackling previously "undruggable" targets in oncology.

Beyond its role in inhibitor design, tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has also been explored in the context of PROTAC (Proteolysis Targeting Chimera) technology. A 2024 study in Nature Chemical Biology detailed its use as a linker moiety in the construction of BRD4-targeting PROTACs. The compound's rigid azetidine core and formyl functionality were found to enhance the stability and cellular permeability of the resulting degraders, demonstrating its utility in emerging therapeutic modalities.

In conclusion, tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS: 1779860-29-5) represents a multifaceted tool in modern drug discovery. Its applications span from traditional small-molecule drug development to cutting-edge technologies like covalent inhibition and targeted protein degradation. As research continues to uncover its potential, this compound is poised to play an increasingly important role in addressing unmet medical needs across a spectrum of diseases.